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Compound of Interest

Compound Name:
4-Fluorobenzoyl-carbonyl-13C

chloride

CAS No.: 91742-47-1

Cat. No.: B1612492

Get Quote

Part 1: Executive Summary
4-Fluorobenzoyl-carbonyl-13C chloride is a specialized isotopic reagent used primarily in

metabolic tracking, NMR structural elucidation, and the synthesis of labeled pharmaceutical

candidates. Its handling requires a dual-threat mitigation strategy:

Chemical Hazard: As an acyl chloride, it is a potent lachrymator and corrosive agent that

reacts violently with moisture to release hydrochloric acid (HCl).

Isotopic Integrity: The carbonyl-13C label represents a significant financial and scientific

investment. Inadvertent hydrolysis not only poses a safety risk but results in irreversible

isotopic dilution (loss of the

C tag as

C-4-fluorobenzoic acid).
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This guide synthesizes standard corrosive handling protocols with high-value reagent

conservation techniques, ensuring both operator safety and data integrity.

Part 2: Chemical Profile & Physical Properties
The introduction of the

C isotope increases the molecular weight slightly (~1 Dalton) but does not significantly alter the
chemical reactivity or acute safety profile compared to the unlabeled isotopologue. However,
the consequence of error is magnified by the material's cost.

Property Value Notes

CAS Number 403-43-0 (Unlabeled)
Consult specific CoA for

labeled CAS

Formula Carbonyl carbon is labeled

Molecular Weight ~159.5 g/mol
+1.00335 Da due to

C

Physical State Liquid Colorless to pale yellow

Boiling Point 193°C (at 760 mmHg)
High boiling point; low volatility

but lachrymatory

Density 1.342 g/mL Denser than water

Flash Point 82°C Combustible

Solubility Reacts violently with water
Soluble in dry DCM, THF,

Toluene

Part 3: Hazard Identification & Toxicology
The Hydrolysis Threat
The primary hazard is the compound's electrophilic nature. Upon contact with ambient moisture

or mucosal membranes, it undergoes rapid nucleophilic acyl substitution.

Mechanism of Injury:
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Inhalation: Vapors hydrolyze in the respiratory tract, forming HCl gas and 4-fluorobenzoic

acid. This causes immediate bronchial irritation, potential pulmonary edema, and chemical

pneumonitis.

Skin/Eye Contact: Immediate corrosive burns. The lipophilic fluorinated ring allows the

compound to penetrate the dermis before fully hydrolyzing, potentially deepening the burn.

Visualization: Hydrolysis Pathway
The following diagram illustrates the degradation pathway that poses both a safety hazard and

a loss of isotopic value.
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Figure 1: Reaction pathway of 4-fluorobenzoyl-13C chloride with moisture. The release of HCl

constitutes the immediate acute hazard, while the formation of the acid represents the loss of

the isotopic label.

Part 4: Strategic Handling Protocols
To preserve the

C label and ensure safety, Schlenk line techniques or a glovebox are mandatory. Open-air
pouring is strictly prohibited.

Storage & Stability
Atmosphere: Store under Argon or Nitrogen.[1] Carbon dioxide is not a suitable inert gas for

long-term storage of reactive acyl chlorides due to potential trace moisture in lower-grade

CO2 cylinders.
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Temperature: Refrigerate (2–8°C). Cold storage reduces vapor pressure, minimizing

lachrymatory risk upon opening.

Secondary Containment: Store the primary vial inside a secondary jar containing desiccant

(e.g., Drierite or activated molecular sieves) to intercept moisture.

Transfer Protocol (Syringe Technique)
Never pour this reagent. Use a positive-pressure transfer method.

Preparation: Oven-dry all glassware and needles. Flush the receiving flask with inert gas.

Pressure Equalization: Insert a balloon filled with dry Nitrogen/Argon into the reagent bottle

septum to prevent a vacuum from forming during withdrawal.

Withdrawal: Use a gas-tight glass syringe with a long stainless steel needle.

Transfer: Inject the reagent directly into the solvent of the receiving flask.

Expert Tip: If the needle tip drips, do not wipe it. Wiping introduces moisture and fibers. Let

the droplet fall into a waste beaker inside the hood.

Reaction Setup Workflow
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1. Preparation
Oven-dry glassware (120°C)

Flush with N₂/Ar

2. Solvent Check
Ensure Anhydrous (<50 ppm H₂O)

Use Molecular Sieves

3. Reagent Transfer
Syringe/Cannula technique

Positive pressure

4. Reaction
Maintain Inert Atmosphere

Scrub HCl off-gas if scale >1g

5. Controlled Quench
Cool to 0°C

Add MeOH or NaHCO₃ slowly

Click to download full resolution via product page

Figure 2: Operational workflow for handling moisture-sensitive isotopic reagents.

Part 5: Emergency Procedures
Spill Management
In the event of a spill, the priority is neutralizing the corrosive fumes (HCl) and preventing the

spread of the fluorinated organic residue.

Evacuate: Clear the immediate area to allow the ventilation system to clear the lachrymatory

vapors.

PPE: Wear a full-face respirator with acid gas cartridges (Type E or ABEK) if outside a fume

hood. Double-glove (Nitrile under Neoprene).
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Neutralization:

Do NOT use water directly (causes violent splashing/fuming).[2][3]

Cover the spill with a mixture of sodium bicarbonate (NaHCO₃) and an inert absorbent

(vermiculite/sand).

The bicarbonate will slowly neutralize the acid chloride and the generated HCl.

Disposal: Collect the solid slurry into a container labeled "Corrosive Organic Waste

(Fluorinated)."

First Aid
Eye Contact: Immediate irrigation is critical.[4] Flush for 15+ minutes. The lachrymatory

effect causes blepharospasm (involuntary eyelid closing); eyelids must be forcibly held open.

Skin Contact: Wash with soap and water.[3][5][6][7] Do not use alcohol, as it may increase

skin absorption of the fluorinated moiety.

Inhalation: Move to fresh air immediately. If breathing is labored, supplemental oxygen

should be administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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